Cas no 503172-42-7 (3-Bromo-2-(trifluoromethyl)imidazo1,2-apyridine)

• Product Name: 3-Bromo-2-(trifluoromethyl)imidazo1,2-apyridine
• CAS No: 503172-42-7
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD11111688
• CID: 1071426
• PubChem ID: 45588273
• Update Time: 2025-06-08

3-Bromo-2-(trifluoromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine
• AG-A-57856
• CTK5I9059
• ED-0250
• MolPort-009-194-501
• SBB102870
• SCHEMBL10012248
• DB-366044
• EN300-1197170
• MFCD11111688
• F30260
• Imidazo[1,2-a]pyridine, 3-bromo-2-(trifluoromethyl)-
• AKOS005072472
• DTXSID20670608
• CS-0168088
• 503172-42-7
• 3-Bromo-2-(trifluoromethyl)imidazo1,2-apyridine

• MDL： MFCD11111688
• Inchi： 1S/C8H4BrF3N2/c9-7-6(8(10,11)12)13-5-3-1-2-4-14(5)7/h1-4H
• InChI Key： UWFXWNIDZUWCAY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Melting Point: 98-100°

3-Bromo-2-(trifluoromethyl)imidazo1,2-apyridine Security Information

• HazardClass：IRRITANT

Additional information on 3-Bromo-2-(trifluoromethyl)imidazo1,2-apyridine

3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine: A Comprehensive Overview

3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 503172-42-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine consists of a brominated imidazopyridine core with a trifluoromethyl group attached to the pyridine ring. The bromine atom and the trifluoromethyl group confer specific chemical properties that make this compound an attractive candidate for drug discovery and development. The bromine atom can participate in various chemical reactions, such as substitution and coupling reactions, while the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule.

Recent studies have highlighted the potential of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine in modulating biological targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. This finding suggests that 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine could be a valuable lead compound for the development of kinase inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders.

In addition to its potential as a kinase inhibitor, 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine has also been explored for its anti-inflammatory properties. Research conducted by a team at the University of California revealed that this compound effectively reduces inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways, making it a promising candidate for further investigation in this area.

The synthetic accessibility of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, including multistep sequences involving bromination and trifluoromethylation reactions. These synthetic methods provide researchers with flexible options for modifying the structure and optimizing its pharmacological properties.

In terms of safety and toxicity, preliminary studies have indicated that 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine exhibits a favorable safety profile at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing research is focused on elucidating the pharmacokinetic properties and potential side effects of this compound to guide its development into clinical trials.

The potential applications of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine extend beyond traditional drug discovery. For example, it has been investigated as a ligand for nuclear magnetic resonance (NMR) spectroscopy due to its unique electronic properties. The trifluoromethyl group provides distinct NMR signals that can be used to probe molecular interactions and dynamics in complex biological systems.

In conclusion, 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 503172-42-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.